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Compound of Interest

Compound Name: Pravastatin-d9 (sodium)

Cat. No.: B12364119

Get Quote

Executive Summary
Pravastatin is a hydrophilic HMG-CoA reductase inhibitor.[2] Accurate quantification in

biological matrices requires a robust internal standard to compensate for matrix effects and

recovery variations.[2] Pravastatin-d9, labeled with nine deuterium atoms on the 2-

methylbutanoyl side chain, serves as an ideal IS.[2]

This guide addresses the specific challenges of Pravastatin analysis:

Lactone Instability: Pravastatin undergoes acid-catalyzed lactonization.[2]

Isotopic Fragmentation: The deuterium label is located on the ester side chain, which is the

primary neutral loss during fragmentation. This results in a product ion identical to the

unlabeled analyte, requiring precise precursor selection.

Ionization Mode: While positive mode is possible, Negative Electrospray Ionization (ESI-) is

preferred for the hydroxy-acid form to maximize sensitivity and selectivity.[1][2]
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Understanding the structural difference between the analyte and the IS is critical for MS tuning.

Property Pravastatin Sodium Pravastatin-d9 Sodium

Formula C₂₃H₃₅NaO₇ C₂₃H₂₆D₉NaO₇

MW (Salt) ~446.51 g/mol ~455.57 g/mol

MW (Free Acid) 424.53 g/mol ~433.59 g/mol

Target Ion [M-H]⁻ 423.2 432.2

Label Position N/A Side chain (2-methylbutanoyl)

Solubility Water, Methanol Water, Methanol

Stability pH < 3.0 induces lactonization pH < 3.0 induces lactonization

Mechanistic Fragmentation Logic
The optimization of MRM transitions relies on the fragmentation pathway. Pravastatin and its

d9-analog fragment via the cleavage of the ester bond, releasing the side chain.

Pravastatin (Unlabeled): Precursor 423 loses the side chain (102 Da)

Product 321.[1][2]

Pravastatin-d9 (Labeled): Precursor 432 loses the deuterated side chain (111 Da)

Product 321.[1][2]

Critical Note: Because the label is on the leaving group, the product ion (m/z 321) is identical

for both the analyte and the IS. Chromatographic separation is not required to distinguish them

(as precursors differ), but "crosstalk" must be prevented by ensuring the Q1 isolation window is

sufficiently narrow.[1][2]

Visualization: Fragmentation Pathway
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Caption: Fragmentation pathway showing the convergence of unlabeled and d9-labeled

precursors to a common product ion due to side-chain loss.

Protocol: Stock Solution & Sample Preparation
Objective: Prepare stable standards while preventing acid-catalyzed lactonization.

Reagents
Solvent A: 5 mM Ammonium Acetate in Water (pH ~4.5).

Solvent B: Acetonitrile (LC-MS Grade).[1][2]

Diluent: 50:50 Methanol:Water (buffered to pH 7 with dilute ammonium hydroxide if storage >

24h is needed).[1][2]

Step-by-Step Procedure
Primary Stock (1 mg/mL):

Weigh 1.0 mg of Pravastatin-d9 Sodium.[2]

Dissolve in 1.0 mL of Methanol.

Note: Do not use pure water for long-term storage as hydrolysis may occur over weeks.[2]

Store at -20°C.
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Working Standard (1 µg/mL):

Dilute Primary Stock 1:1000 into Diluent.[2]

Crucial: Ensure the final solution pH is near neutral (pH 6-7).[1][2] Avoid acidic diluents

(e.g., 0.1% Formic Acid) which will convert the analyte to its lactone form within hours.[1]

[2]

Sample Extraction (Plasma):

Use Protein Precipitation or Solid Phase Extraction (SPE).[1][2]

Buffer Control: When reconstituting dried extracts, use the mobile phase buffer

(Ammonium Acetate pH 4.5).[1][2] This pH balances ionization efficiency (favors

deprotonation) with stability (minimizes lactonization).[1][2]

Protocol: MS/MS Optimization (Tuning)
Objective: Determine the optimal Collision Energy (CE) and Declustering Potential (DP).

Instrument Setup
Mode: Negative ESI (ESI-).[1][2][3]

Scan Type: MRM.[2][4][5]

Flow Rate: Syringe infusion at 10 µL/min combined with LC flow (0.4 mL/min) via a T-tee to

simulate mobile phase conditions.

Workflow
Q1 Scan (Precursor Selection):

Scan range: 400–460 m/z.[2]

Identify the peak at m/z 432.2 (Pravastatin-d9 [M-H]-).[1][2]

Check: Ensure no significant sodium adducts ([M-2H+Na]-) are interfering.[1][2]
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Product Ion Scan (Fragmentation):

Select 432.2 as precursor.[2]

Ramp Collision Energy (CE) from 10 to 50 V.[1][2]

Observe the dominant fragment at m/z 321.1.[2]

Secondary Fragment: m/z 101 (Side chain fragment) may be visible but is usually less

intense/stable.[1][2]

Parameter Optimization:

Declustering Potential (DP): Ramp -40V to -120V. (Typical optimum: -60V to -80V).[1][2]

Collision Energy (CE): Ramp 10V to 40V.[1][2] (Typical optimum: 15V to 25V).[1][2]

Optimized MRM Table
Compoun
d

Polarity
Precursor
(Q1)

Product
(Q3)

Dwell
(ms)

CE (V) DP (V)

Pravastatin Neg (-) 423.2 321.1 100 22 -70

Pravastatin

-d9
Neg (-) 432.2 321.1 100 22 -70

Protocol: LC Integration
Objective: Separate the analyte from matrix interferences. Note that d9-IS usually co-elutes

with the analyte.[2]

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus C18, 2.1 x 50 mm, 1.8 µm).

[1][2]

Mobile Phase A: 5 mM Ammonium Acetate (pH 4.5).[1][2]

Mobile Phase B: Acetonitrile.[2][4][5]
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Flow Rate: 0.4 mL/min.[2]

Gradient Profile:

Time (min) % B Event

0.0 20 Loading

0.5 20 Hold

2.5 90 Elution

3.0 90 Wash

3.1 20 Re-equilibration

| 5.0 | 20 | Stop |[1][2]

Self-Validation Check: The retention time (RT) for Pravastatin and Pravastatin-d9 should be

approximately 2.2 - 2.4 min.[1][2] If RT shifts < 1.0 min, increase the aqueous hold time to

avoid ion suppression.

Validation & Troubleshooting
Linearity & Cross-Talk Verification
Since the product ion (321) is the same for both analyte and IS, you must verify that the

Precursor Ion Isolation Width is sufficient.[1]

Experiment: Inject a high concentration of Unlabeled Pravastatin (e.g., ULOQ) with zero IS.

Observation: Monitor the 432.2

321.1 channel.

Acceptance: The signal in the IS channel must be < 5% of the typical IS response. If high

signal appears, the Q1 resolution is too wide (picking up the C13 isotopes of the unlabeled

drug).[1] Set Q1 resolution to "Unit" or "High".[2]

Stability Check[1][8][9][10]
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Symptom: Appearance of a secondary peak at a later retention time (+1-2 min).[1][2]

Cause: Conversion to Pravastatin Lactone (m/z 405 in positive mode; usually invisible in

negative mode 423 transition).[1][2]

Fix: Check buffer pH. If pH < 3, lactonization is occurring.[2] Remake buffers at pH 4.5.

Visualization: Optimization Logic

Start: 1 µg/mL Infusion

Q1 Scan (Negative Mode)
Target: 432.2 m/z

Product Ion Scan
Target: 321.1 m/z

Is 321.1 dominant?

No (Check Solvent pH)

Optimize CE
(Typical: 15-25 eV)

Yes

Optimize DP
(Typical: -60 to -80 V)

Inject ULOQ (Unlabeled)
Check IS Channel (432->321)
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Caption: Decision tree for tuning the MS parameters to ensure sensitivity and specificity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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